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Compound of Interest

Compound Name:
4-(4-Hydroxyphenyl)-3-

methoxybenzoic acid

CAS No.: 1261901-65-8

Cat. No.: B3046633

Get Quote

Executive Summary
Vanillic acid (4-hydroxy-3-methoxybenzoic acid) represents a pivotal phenolic intermediate with

a dual-function pharmacological profile. Unlike non-specific radical scavengers, vanillic acid

(VA) acts as a specific signaling modulator, simultaneously upregulating the Nrf2/HO-1

antioxidant axis while suppressing the NF-κB/NLRP3 inflammatory cascade.

This guide provides a rigorous technical analysis of VA’s molecular mechanisms, supported by

validated experimental protocols. It is designed for researchers seeking to transition VA from in

vitro characterization to preclinical therapeutic development, specifically in the context of

neuroprotection, hepatic health, and chronic inflammatory management.

Molecular Characterization & Pharmacokinetics[1]
Structure-Activity Relationship (SAR)
VA is a dihydroxybenzoic acid derivative.[1] Its efficacy stems from two structural moieties:
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Phenolic Hydroxyl Group (4-OH): The primary site for radical scavenging (hydrogen atom

transfer).

Methoxy Group (3-OCH₃): Increases lipophilicity compared to protocatechuic acid,

enhancing cellular membrane penetration and blood-brain barrier (BBB) permeability.

Pharmacokinetic Profile
Absorption: Rapidly absorbed in the gastrointestinal tract via passive diffusion and

monocarboxylic acid transporters (MCTs).

Metabolism: Primarily metabolized in the liver to vanilloylglycine via glycine conjugation.

Bioavailability: Moderate. While plasma half-life is relatively short (< 2 hours in rodent

models), its tissue distribution is extensive, reaching peak concentrations in the liver and

kidney within 30 minutes post-administration.

Mechanistic Architecture: The Dual-Signal
Hypothesis
VA does not merely scavenge radicals stoichiometrically; it functions as an electrophilic

response modulator.

The Antioxidant Axis (Nrf2/HO-1)
VA disrupts the Keap1-Nrf2 cytosolic complex. By modifying reactive cysteine residues on

Keap1, VA facilitates the nuclear translocation of Nrf2.[2] Once in the nucleus, Nrf2 binds to the

Antioxidant Response Element (ARE), driving the transcription of:

Heme Oxygenase-1 (HO-1): Catalyzes heme degradation to biliverdin/bilirubin (potent

endogenous antioxidants).

SOD/CAT/GPx: First-line enzymatic defense systems.

The Anti-Inflammatory Axis (NF-κB & NLRP3)
VA exerts a "braking" effect on inflammation via two checkpoints:
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NF-κB Inhibition: VA blocks the phosphorylation of IKK, preventing the degradation of IκBα.

This sequesters the p65/p50 complex in the cytoplasm, halting pro-inflammatory cytokine

transcription.

NLRP3 Inflammasome Blockade: Recent data indicates VA promotes the degradation of

STIM1, a calcium sensor essential for NLRP3 assembly, thereby preventing the maturation

of Caspase-1 and IL-1β.

Pathway Visualization
The following diagram illustrates the cross-talk between these pathways.
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Figure 1: Mechanistic schematic showing Vanillic Acid (VA) activating the antioxidant Nrf2

pathway while simultaneously inhibiting the inflammatory NF-κB and NLRP3 pathways.

Preclinical Validation & Therapeutic Efficacy
The following table summarizes key preclinical studies demonstrating VA's efficacy across

different organ systems.

Disease Model
Species/Cell
Line

Effective Dose
Mechanism
Validated

Outcome

Acute Lung

Injury

Mice (LPS-

induced)
30 mg/kg (Oral)

NLRP3 inhibition,

STIM1

degradation

Reduced

pulmonary

edema,

decreased IL-

1β/IL-18.

Osteoarthritis
Rat (MIA-

induced)
30 mg/kg (Oral)

NF-κB

suppression

Reduced

synovitis, pain

behavior, and

cartilage

degradation.

Liver Fibrosis
Rat (CCl4-

induced)
50-100 mg/kg

Nrf2 activation,

TGF-β1 inhibition

Lowered

ALT/AST,

reduced collagen

deposition.

Neuroinflammati

on

Mice (LPS-

induced)
10-30 mg/kg

Amyloid-beta

reduction, NF-κB

blockade

Improved

memory

retention,

reduced

microglial

activation.

Colitis
Mice (DSS-

induced)
20-50 mg/kg

IL-6/TNF-α

reduction

Preserved colon

length, reduced

macroscopic

damage score.
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Experimental Protocols for Validation
To ensure scientific integrity, researchers must use self-validating protocols. The following

workflow describes the assessment of Anti-Inflammatory activity in macrophages, a standard

screening assay.

Protocol: Cellular Anti-Inflammatory Assay (RAW 264.7)
Objective: Quantify VA-mediated inhibition of NO and Cytokines in LPS-stimulated

macrophages.

Critical Control:MTT Assay must be performed in parallel to ensure reduced cytokine levels are

due to pathway inhibition, not cell death.

Step-by-Step Methodology:
Cell Seeding:

Seed RAW 264.7 cells at

cells/well in 96-well plates (for NO/MTT) and 6-well plates (for Western Blot).

Incubate for 24h at 37°C, 5% CO₂.

Pre-Treatment:

Treat cells with Vanillic Acid (concentrations: 10, 30, 100 μM) for 1 hour prior to induction.

Note: Pre-treatment is crucial to prime the Nrf2 system before the inflammatory insult.

Induction:

Add Lipopolysaccharide (LPS) (final conc: 1 μg/mL).

Incubate for 18–24 hours.

Analysis Phase (Multiplex):
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Supernatant A (NO): Mix 100 μL supernatant + 100 μL Griess Reagent. Read Absorbance

at 540 nm.

Supernatant B (Cytokines): Use ELISA kits for TNF-α and IL-6.

Cell Monolayer (Viability): Wash cells, add MTT (0.5 mg/mL), incubate 4h, dissolve

formazan in DMSO. Read at 570 nm.[3]

Cell Lysate (Mechanism): Extract protein for Western Blot (Target: p-NF-κB p65, Nrf2, HO-

1).

Workflow Visualization

Phase 1: Culture & Treatment

Phase 2: Partitioning

Phase 3: Analysis

RAW 264.7
Macrophages

VA Pre-treatment
(1 hr)

LPS Induction
(1 μg/mL, 24h)

Supernatant
Collection

Cell Lysate
Extraction

MTT Assay
(Viability Control)

Parallel Well

Griess Assay
(NO Levels)

ELISA
(TNF-α, IL-6)

Western Blot
(p-p65, Nrf2)

Click to download full resolution via product page

Figure 2: Experimental workflow for validating Vanillic Acid's anti-inflammatory mechanism in

vitro, ensuring viability controls (MTT) are paired with functional assays.
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[https://www.benchchem.com/product/b3046633/docs#technical-guide-vanillic-acid-
mechanistic-architecture-therapeutic-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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